![molecular formula C18H33N7O B5507195 1-(4-ethyl-5-{1-[(4-methylpiperazin-1-yl)carbonyl]piperidin-4-yl}-4H-1,2,4-triazol-3-yl)-N,N-dimethylmethanamine](/img/structure/B5507195.png)
1-(4-ethyl-5-{1-[(4-methylpiperazin-1-yl)carbonyl]piperidin-4-yl}-4H-1,2,4-triazol-3-yl)-N,N-dimethylmethanamine
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Description
Synthesis Analysis
The synthesis of complex molecules like 1-(4-ethyl-5-{1-[(4-methylpiperazin-1-yl)carbonyl]piperidin-4-yl}-4H-1,2,4-triazol-3-yl)-N,N-dimethylmethanamine involves multiple steps, including the formation of key heterocyclic intermediates. Although specific synthesis routes for this molecule are not readily available, related research on the synthesis of analogous structures involves coupling reactions, cyclization, and functional group transformations. Techniques such as microwave irradiation have been employed to enhance the efficiency of synthesis processes for related compounds (Ding et al., 2016).
Molecular Structure Analysis
The molecular structure of such complex molecules is typically characterized using X-ray crystallography, NMR spectroscopy, and computational modeling. These methods provide insights into the conformation, electronic distribution, and intermolecular interactions that influence the molecule's reactivity and function. For instance, structural characterization studies have been conducted on related compounds to understand the influence of molecular packing, hydrogen bonding, and π-π interactions on the overall molecular conformation and stability (Karczmarzyk & Malinka, 2008).
Chemical Reactions and Properties
The chemical reactivity of this compound is influenced by the presence of multiple functional groups and heterocyclic components. These features may facilitate a range of chemical reactions, including nucleophilic substitutions, electrophilic additions, and redox reactions. Research on similar compounds has explored their reactivity in various chemical contexts, providing insights into their potential chemical transformations and interactions (Foks et al., 2004).
Scientific Research Applications
Pharmacological Evaluation
A study by Tomić et al. (2004) evaluated arylpiperazines for their binding affinity to rat dopamine, serotonin, and alpha(1) receptors. Compounds with a benztriazole group, similar in structure to the query compound, exhibited a binding ratio characteristic of atypical neuroleptics, indicating potential applications in designing antipsychotic medications (Tomić et al., 2004).
Tuberculostatic Activity
Foks et al. (2004) synthesized derivatives of (4-phenylpiperazin-1-ylmethyl)-1,2,4-triazole and evaluated their tuberculostatic activity in vitro. This research highlights the potential of triazole derivatives, similar to the query compound, in developing treatments for tuberculosis (Foks et al., 2004).
Antitumor Activity
A study by Ding et al. (2016) explored the synthesis of novel 1,2,4-triazole Schiff bases containing a piperazine group for their antitumor activity. The findings suggest the potential of such compounds, related in structure to the query compound, in cancer research and therapy (Ding et al., 2016).
properties
IUPAC Name |
[4-[5-[(dimethylamino)methyl]-4-ethyl-1,2,4-triazol-3-yl]piperidin-1-yl]-(4-methylpiperazin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H33N7O/c1-5-25-16(14-21(2)3)19-20-17(25)15-6-8-23(9-7-15)18(26)24-12-10-22(4)11-13-24/h15H,5-14H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWLZIERXAQNZMZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=NN=C1C2CCN(CC2)C(=O)N3CCN(CC3)C)CN(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H33N7O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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